Cas no 88561-95-9 (1H-Indazole-3-acetic acid, 5-chloro-, phenylmethyl ester)
88561-95-9 structure
Product Name:1H-Indazole-3-acetic acid, 5-chloro-, phenylmethyl ester
CAS No:88561-95-9
MF:C16H13ClN2O2
MW:300.739622831345
CID:628626
PubChem ID:13252459
Update Time:2025-04-19
1H-Indazole-3-acetic acid, 5-chloro-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-acetic acid, 5-chloro-, phenylmethyl ester
- benzyl 2-(5-chloro-2H-indazol-3-yl)acetate
- Benzyl (5-chloro-2H-indazol-3-yl)acetate
- DTXSID00532119
- 88561-95-9
-
- Inchi: 1S/C16H13ClN2O2/c17-12-6-7-14-13(8-12)15(19-18-14)9-16(20)21-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
- InChI Key: NFKBLZJKXDNJQN-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=C(CC(=O)OCC1C=CC=CC=1)NN=2
Computed Properties
- Exact Mass: 300.0665554g/mol
- Monoisotopic Mass: 300.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 55Ų
1H-Indazole-3-acetic acid, 5-chloro-, phenylmethyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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